Cas no 2743442-55-7 (4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one)

• Product Name: 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one
• CAS No: 2743442-55-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6293089
• PubChem ID: 165710023
• Update Time: 2025-05-21

4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one Chemical and Physical Properties

Names and Identifiers

• EN300-37267660
• 4-azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one
• 2743442-55-7
• 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one

• Inchi： 1S/C10H15NO/c12-9-6-11-5-8(9)10(7-11)3-1-2-4-10/h8H,1-7H2
• InChI Key： PWQRXOZYIZRPMJ-UHFFFAOYSA-N
• SMILES： O=C1CN2CC1C1(CCCC1)C2

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one

Introduction to 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one (CAS No. 2743442-55-7)

4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one is a fascinating heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This spirocyclic amide derivative belongs to the azaspiro family, which is known for its structural complexity and versatility in drug design. The compound’s molecular structure consists of two fused rings: a seven-membered spirocyclic system and a cyclopentanone moiety, interconnected by a nitrogen atom. This arrangement imparts distinct steric and electronic properties that make it an intriguing candidate for further exploration.

The chemical identity of this compound is unequivocally defined by its CAS number, 2743442-55-7, which distinguishes it from other structurally similar molecules. This unique identifier is crucial for researchers in ensuring the precise identification and characterization of the substance during synthesis, purification, and biological evaluation.

The synthesis of 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one presents a formidable challenge due to the complexity of its spirocyclic core. Traditional synthetic approaches often involve multi-step sequences that require careful manipulation of reaction conditions to achieve high yields and purity. Recent advances in organic synthesis, such as transition-metal-catalyzed reactions and asymmetric methods, have provided new avenues for constructing such intricate molecular architectures more efficiently. For instance, palladium-catalyzed spirocyclization reactions have emerged as powerful tools for forming the spirocyclic bond in this compound, offering improved regioselectivity and reduced byproduct formation.

The pharmacological potential of 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one has been extensively evaluated in various preclinical studies. Its unique structural features suggest that it may interact with biological targets in novel ways, making it a promising candidate for the development of new therapeutic agents. Preliminary investigations have highlighted its potential as an inhibitor of certain enzyme families involved in inflammatory pathways and cancer progression. The presence of both azaspiro and amide functionalities allows for diverse interactions with proteins, including kinases and transcription factors, which are critical targets in modern drug discovery.

One particularly intriguing aspect of this compound is its ability to modulate protein-protein interactions (PPIs). In recent years, PPIs have emerged as important therapeutic targets due to their involvement in numerous cellular processes. The rigid spirocyclic core of 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one provides a scaffold that can effectively disrupt or stabilize PPIs, potentially leading to the development of novel small-molecule drugs that address previously untreatable diseases.

Another area of interest is the compound’s potential application in the treatment of neurological disorders. The unique spatial arrangement of atoms in its structure may allow it to cross the blood-brain barrier more effectively than traditional pharmacophores. This property is particularly relevant for diseases such as Alzheimer’s and Parkinson’s, where central nervous system penetration is essential for therapeutic efficacy.

The synthesis and characterization of 4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one have also contributed to our understanding of spirocyclic chemistry as a whole. Spirocyclic compounds are known for their stability and rigidity, which can be advantageous in drug design as they minimize conformational flexibility that might reduce binding affinity to biological targets. The study of this particular molecule has provided valuable insights into how structural modifications within the spirocyclic framework can influence biological activity.

In conclusion,4-Azaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentan]-6-one (CAS No. 2743442-55-7) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological properties. Its synthesis challenges highlight the ingenuity required in modern drug discovery but also underscore the potential rewards of exploring such novel molecular architectures.